(2-Ethoxyethyl)[1-(4-methylphenyl)ethyl]amine

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: N-(2-ethoxyethyl)-1-(4-methylphenyl)ethanamine
• InChI: InChI=1S/C13H21NO/c1-4-15-10-9-14-12(3)13-7-5-11(2)6-8-13/h5-8,12,14H,4,9-10H2,1-3H3
• InChI Key: ZHPZANYIJZFLGN-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNC(C)C1=CC=C(C=C1)C

Description

(2-Ethoxyethyl)[1-(4-methylphenyl)ethyl]amine is a secondary amine featuring two distinct substituents: a 2-ethoxyethyl group and a 1-(4-methylphenyl)ethyl group. The 2-ethoxyethyl moiety contributes polar character due to the ether oxygen, enhancing solubility in polar solvents, while the 4-methylphenylethyl group introduces aromaticity and lipophilicity. Based on structural analogs in the literature, the compound likely exhibits a molecular formula of C₁₃H₂₁NO and a molecular weight of ~207.31 g/mol . Its synthesis likely involves reductive amination or alkylation steps similar to those described for related amines .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Ethoxyethyl)[1-(4-methylphenyl)ethyl]amine typically involves the reaction of 1-(4-methylphenyl)ethylamine with 2-ethoxyethanol under specific conditions. The reaction is usually carried out in the presence of a catalyst such as sodium carbonate or potassium carbonate, and the mixture is heated to facilitate the reaction. The product is then purified using standard techniques such as distillation or recrystallization .

Industrial Production Methods

On an industrial scale, the production of (2-Ethoxyethyl)[1-(4-methylphenyl)ethyl]amine may involve continuous flow processes to ensure higher yields and purity. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency of the synthesis. Industrial production also incorporates rigorous quality control measures to ensure the consistency and safety of the final product .

Chemical Reactions Analysis

Types of Reactions

(2-Ethoxyethyl)[1-(4-methylphenyl)ethyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can convert the compound into simpler amines or other reduced forms.

Substitution: The ethoxyethyl or methylphenyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) or other nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or ketones, while reduction can produce simpler amines. Substitution reactions can result in a variety of derivatives with different functional groups .

Scientific Research Applications

(2-Ethoxyethyl)[1-(4-methylphenyl)ethyl]amine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of (2-Ethoxyethyl)[1-(4-methylphenyl)ethyl]amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key structural and inferred physicochemical properties of (2-Ethoxyethyl)[1-(4-methylphenyl)ethyl]amine and its analogs:

Compound Name	Substituent on Phenyl	Alkoxy/Oxygen-Containing Group	Molecular Formula	Molecular Weight (g/mol)	Predicted logP
(2-Ethoxyethyl)[1-(4-methylphenyl)ethyl]amine	4-methyl	2-ethoxyethyl	C₁₃H₂₁NO	207.31	~3.5
1-(4-Bromophenyl)ethylamine	4-bromo	2-ethoxyethyl	C₁₁H₁₆BrNO	274.16	~3.0
4-MA-NBOMe	4-methyl	2-methoxyphenylmethyl	C₁₈H₂₃NO	269.38	~3.8
ethyl({1-[4-(2-methylpropoxy)phenyl]ethyl})amine	4-(2-methylpropoxy)	ethyl	C₁₄H₂₃NO	221.34	~4.0
1-(4-methanesulfonylphenyl)ethylamine	4-methanesulfonyl	2-methoxyethyl	C₁₂H₁₉NO₃S	257.35	~1.5

Key Observations:

Substituent Effects on logP :

• The 4-bromo analog has a lower logP (~3.0) than the target compound due to bromine’s electronegativity, which increases polarity. In contrast, the 4-methyl group in the target compound enhances lipophilicity (logP ~3.5).
• The 4-methanesulfonyl derivative exhibits significantly lower logP (~1.5) owing to the sulfonyl group’s strong electron-withdrawing nature and hydrogen-bonding capacity.
• Bulkier substituents, such as 2-methylpropoxy , increase logP (~4.0), suggesting greater membrane permeability but reduced solubility.

Methoxyethyl vs. ethoxyethyl: Methoxy groups (as in ) are slightly less lipophilic than ethoxy, contributing to lower logP values.

Biological Activity

(2-Ethoxyethyl)[1-(4-methylphenyl)ethyl]amine is a compound that has garnered attention for its potential biological activities, particularly in pharmacology and medicinal chemistry. This article explores its biological activity, including cytotoxicity, mechanisms of action, and relevant case studies.

Chemical Structure

The compound can be represented structurally as follows:

• Chemical Formula : C13H19N
• IUPAC Name : (2-Ethoxyethyl)[1-(4-methylphenyl)ethyl]amine

Biological Activity Overview

The biological activity of (2-Ethoxyethyl)[1-(4-methylphenyl)ethyl]amine has been investigated in various studies, focusing on its cytotoxic properties against different cancer cell lines. The following sections summarize key findings from the literature.

Cytotoxicity Studies

Recent studies have demonstrated that derivatives of related compounds exhibit significant cytotoxic effects against various cancer cell lines. For instance, compounds with similar structures have shown:

• Anticancer Activity : Compounds with a 4-methoxyphenyl substituent exhibited an IC50 value of 19.5 μM against the SK-OV-3 ovarian cancer cell line .
• Mechanisms of Action : Some derivatives induce apoptosis through caspase activation and inhibit tubulin polymerization, which is critical for cancer cell proliferation .

Table 1: Cytotoxic Effects of Related Compounds

Compound	Cell Line	IC50 (μM)	Mechanism of Action
4-Methoxyphenyl derivative	SK-OV-3	19.5	Apoptosis induction
Compound with CF3 group	HepG2	10.28	Inhibition of tubulin polymerization
Compound with 4-nitrophenyl	MCF-7	8.107	Caspase activation and G1/S phase transition

Case Studies

Several case studies have highlighted the potential therapeutic applications of (2-Ethoxyethyl)[1-(4-methylphenyl)ethyl]amine and its analogs:

• Breast Cancer Treatment : A study indicated that compounds similar to (2-Ethoxyethyl)[1-(4-methylphenyl)ethyl]amine showed promising results in inhibiting the growth of MCF-7 breast carcinoma cells, outperforming conventional chemotherapeutic agents like doxorubicin .
• Lung Cancer : Another investigation reported that derivatives exhibited significant antiproliferative activity against A549 lung carcinoma cells, suggesting potential use in lung cancer therapies .
• Mechanistic Insights : Research using Western blotting techniques demonstrated that certain derivatives inhibit ERK1/2 kinase pathways, which are often dysregulated in cancer .

Pharmacological Properties

The pharmacological profile of (2-Ethoxyethyl)[1-(4-methylphenyl)ethyl]amine suggests it may interact with various biological targets:

• Binding Interactions : Docking studies reveal that these compounds may bind effectively to fibroblast stromelysin-1, indicating a potential role in modulating extracellular matrix remodeling associated with tumor progression .
• Toxicity Assessment : While the compound shows promising anticancer properties, safety evaluations indicate that certain derivatives may pose risks such as acute toxicity and environmental hazards .